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Compound of Interest

2-Amino-2-(3-aminophenyl)acetic
Compound Name:

acid
CAS No.: 90271-39-9
Cat. No.: B3001430

Get Quote

Executive Summary & Chemical Profile

Effective waste management of 2-Amino-2-(3-aminophenyl)acetic acid (also known as 3-
Aminophenylglycine) requires a strict adherence to protocols governing organic amines and
amino acid derivatives. While often classified as "Harmful" or "Irritant” rather than acutely toxic
(P-listed), this compound poses specific risks due to its zwitterionic nature and potential
reactivity with strong oxidizers.

Improper disposal leads to environmental contamination and potential regulatory fines under
RCRA (Resource Conservation and Recovery Act). This guide defines the operational standard
for segregating, packaging, and handing off this chemical for final destruction.[1]

Chemical Identity & Hazard Matrix
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Parameter

Detail

Chemical Name

2-Amino-2-(3-aminophenyl)acetic acid

CAS Number

14338-36-4

Synonyms

3-Aminophenylglycine; (3-Aminophenyl)amino
acetic acid

Physical State

Solid (Powder), typically beige or white

GHS Classification

Warning

Hazard Statements

H302: Harmful if swallowedH315: Causes skin
irritationH319: Causes serious eye

irritationH335: May cause respiratory irritation

RCRA Status

Non-Listed (Not P or U listed).[2][3] Must be
evaluated for characteristics (D-codes) if mixed

with other solvents.

Waste Characterization & Segregation Logic

Before disposal, the waste stream must be characterized to ensure compatibility. This

compound contains both a basic amine group and an acidic carboxylic acid group.

Critical Incompatibilities

o Strong Oxidizers: Avoid contact with perchlorates, nitrates, and peroxides. Amines can form

unstable N-nitroso compounds or cause exothermic reactions.

o Aldehydes/Ketones: May form Schiff bases (less hazardous, but alters chemical

composition).

» Hypochlorites (Bleach):DO NOT MIX. Can form chloroamines, which are toxic and unstable.

Segregation Protocol

o Stream A (Solid Waste): Pure powder, contaminated gloves, weighing boats, and paper

towels.
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o Stream B (Liquid Waste): Aqueous or organic solutions containing the compound.

o Note: If dissolved in a flammable solvent (e.g., Methanol), the waste becomes D001
(Ignitable).

Step-by-Step Disposal Procedures
A. Solid Waste Disposal (Primary Stream)

Most laboratory waste for this compound will be solid.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original
manufacturer container if empty.

» Packaging:
o If the material is in a vial, place the tightly capped vial directly into the waste jar.

o If loose powder, double-bag in chemically resistant polyethylene bags before placing in the
drum.

e Labeling:
o Apply a hazardous waste label.
o Chemical Name: Write out the full name (No abbreviations/formulas).
o Hazards: Check "Toxic" and "Irritant"”.

» Storage: Store in a satellite accumulation area (SAA) away from oxidizers until pickup.

B. Liquid Waste Disposal

e pH Check: Ensure the solution pH is between 5 and 9. If highly acidic or basic, neutralize
carefully only if your facility protocol permits elementary neutralization. Otherwise, label as
Corrosive.

e Solvent Compatibility:
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o Agqueous: Collect in "Aqueous Waste" carboys.

o Organic: Collect in "Organic Solvent" carboys (Halogenated vs. Non-Halogenated).

e Labeling: List all constituents (e.g., "Methanol 95%, 2-Amino-2-(3-aminophenyl)acetic acid
5%").

C. Empty Container Management

o "RCRA Empty" Rule: A container is considered empty if less than 3% of the weight remains
(for containers <119 gallons).

o Triple Rinse: Triple rinse the container with a solvent capable of dissolving the residue (e.g.,
water or ethanol).

» Disposal: Collect the rinsate as Liquid Waste. Deface the label on the bottle and dispose of
the bottle as regular trash or glass recycling (depending on local policy).

Visualized Workflows
Waste Determination Decision Tree

This logic flow ensures the material is routed to the correct waste stream based on its physical
state and mixture components.
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Start: Waste Identification

Is the waste Solid or Liquid?

Solid Waste Liquid Waste
(Powder, wipes, gloves) (Solutions)

/

Is it mixed with
Oxidizers?

Solvent Base?

Yes No

= A egregate ediate Place in HDPE Waste Drum Organic Solvent

Do no ea Label: 'Hazardous Waste - Solid' (Methanol, DCM, etc.) adiccisieaittion

Classify as D001 (Ignitable) Check pH.

Label: 'Flammable/Toxic' Label: '‘Aqueous Waste - Toxic'

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2-Amino-2-(3-aminophenyl)acetic acid waste
streams.

Emergency Spill Response

Immediate actions to take in the event of a benchtop spill.
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Evacuate Lab

Major Spill Call EHS/Emergency

1. Assess Volume & Hazard
(Is it >50g or outside hood?)

Spill Detected Minor Spill

4. Cleanup.
Scoop carefully (avoid dust).
Double bag waste.

3. Containment 5. Decontamination
Cover with dry absorbent pads Wipe surface with soap/water.

2. Don PPE
(Nitrile gloves, Lab coat, Goggles)

Click to download full resolution via product page

Figure 2: Operational workflow for minor laboratory spills.

Technical Reference Data

| . . PBE) :

Protection Level Requirement Rationale

Prevents irritation from dust or

Eye/Face Chemical Safety Goggles
splashes (H319).
o ] Standard protection against
Hand Nitrile Gloves (Min 0.11mm) o
incidental contact.
) Required if dust formation is
Respiratory N95 Mask or Fume Hood o
visible (H335).
Prevents skin absorption and
Body Lab Coat (Buttoned)

clothing contamination.

Final Disposition

 Recommended Method: Incineration with energy recovery.
 Alternative: Fuel blending (if in high BTU solvent).

e Prohibited: Do not dispose of down the drain. Do not dispose of in regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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